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Compound of Interest

2-Amino-3,4,5-trifluorobenzoic
Compound Name: ]
acid

cat. No.: B1291705

Disclaimer: Comprehensive experimental data for 2-Amino-3,4,5-trifluorobenzoic acid is not
readily available in the public domain. This guide will focus on the closely related and more
extensively documented isomer, 3-Amino-2,4,5-trifluorobenzoic acid, which is likely the
compound of interest for researchers and professionals in drug development.

This technical guide provides a detailed overview of the known physical and chemical
properties of 3-Amino-2,4,5-trifluorobenzoic acid, a key intermediate in various chemical
syntheses. The strategic placement of fluorine atoms and an amino group on the benzoic acid
scaffold imparts unique electronic properties, making it a valuable building block in medicinal

chemistry and materials science.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 3-Amino-2,4,5-
trifluorobenzoic acid.
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Property Value

CAS Number 119385-80-7

Molecular Formula C7HaFsNO2

Molecular Weight 191.11 g/mol

Appearance White to off-white solid

Purity Typically available at 297%
Melting Point 133-136 °C

Boiling Point 306.4+42.0 °C (Predicted)
Density 1.635+0.06 g/cm3 (Predicted)
pKa 3.03£0.10 (Predicted)

Storage Temperature

2-8°C

Note: Some of the data presented are predicted values from computational models.

Chemical Structure and Reactivity

3-Amino-2,4,5-trifluorobenzoic acid is an aromatic compound featuring a carboxylic acid group,

an amino group, and three fluorine atoms attached to the benzene ring.[1] The presence of

both an acidic carboxylic acid and a basic amino group allows it to exhibit amphoteric

properties. The fluorine atoms significantly influence the molecule's reactivity, solubility, and

lipophilicity due to their high electronegativity.[1] This substitution pattern makes the compound

an interesting candidate for the synthesis of novel pharmaceutical and agrochemical agents.

Experimental Protocols and Synthesis

While specific, detailed experimental protocols for the synthesis of 3-Amino-2,4,5-

trifluorobenzoic acid are proprietary, a general synthetic approach can be conceptualized. A

plausible route would involve the nitration of a corresponding trifluorinated benzoic acid

derivative, followed by the reduction of the nitro group to an amine. The following diagram

illustrates a generalized workflow for such a synthesis.
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Synthesis Workflow
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A generalized synthetic workflow for 3-Amino-2,4,5-trifluorobenzoic acid.

This diagram outlines the logical progression from a starting material to the final product,
highlighting the key chemical transformations involved. The specific reagents and reaction
conditions would require experimental optimization.

Logical Relationships of Molecular Properties
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The interplay of the different functional groups in 3-Amino-2,4,5-trifluorobenzoic acid dictates its
overall characteristics and potential applications. The following diagram illustrates these

relationships.

Molecular Properties of 3-Amino-2,4,5-trifluorobenzoic Acid
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Logical relationships of the functional groups and properties.

This diagram shows how the constituent functional groups determine the chemical nature of
the molecule, which in turn suggests its utility in various applications, particularly as a versatile
building block in the synthesis of more complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. CAS 119385-80-7: 3-amino-2,4,5-trifluorobenzoic acid [cymitquimica.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to a Trifluorinated
Aminobenzoic Acid Isomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291705#physical-and-chemical-properties-of-2-
amino-3-4-5-trifluorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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